3-(3-Bromo-4-methoxyphenyl)-3-hydroxypropanenitrile

• Molecular Formula: C10H10BrNO2
• Molecular Weight: 256.10 g/mol
• IUPAC Name: 3-(3-bromo-4-methoxyphenyl)-3-hydroxypropanenitrile
• InChI: InChI=1S/C10H10BrNO2/c1-14-10-3-2-7(6-8(10)11)9(13)4-5-12/h2-3,6,9,13H,4H2,1H3
• InChI Key: NLKVAPBAECFWGL-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(CC#N)O)Br

Description

3-(3-Bromo-4-methoxyphenyl)-3-hydroxypropanenitrile is a useful research compound. Its molecular formula is C10H10BrNO2 and its molecular weight is 256.10 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Alkylation of 3-bromo-4-methoxybenzaldehyde with acetonitrile following the method used in Example 115 gave 3-(3-bromo-4-methoxyphenyl)-3-hydroxypropanenitrile as a pale orange oil. Yield (10.32 g, 96%): 1H NMR (400 MHz, DMSO-d6) δ 7.58 (d, J=2.0 Hz, 1H), 7.35 (dd, J=8.8, 2.0 Hz, 1H), 7.07 (d, J=8.8 Hz, 1H), 5.93 (d, J=4.4 Hz, 1H), 4.85-4.81 (m, 1H). 3.81 (s, 3H), 2.86 (ABd, J=16.4, 4.8 Hz, 1H), 2.79 (ABd, J=16.8, 6.8 Hz, 1H).

Synthesis routes and methods II

Procedure details